Cas no 223418-68-6 ((R)-2-Aminoindan-1-one)

(R)-2-Aminoindan-1-one structure
(R)-2-Aminoindan-1-one structure
Product Name:(R)-2-Aminoindan-1-one
CAS No:223418-68-6
MF:C9H9NO
MW:147.173862218857
CID:244515
Update Time:2023-08-02

(R)-2-Aminoindan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2-amino-2,3-dihydro-, (2R)-
    • 1H-Inden-1-one,2-amino-2,3-dihydro-,(2R)-(9CI)
    • (R)-2-Aminoindan-1-one
    • (R)-2-Amino-2,3-dihydro-1H-inden-1-one
    • Inchi: 1S/C9H9NO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8H,5,10H2/t8-/m1/s1
    • InChI Key: MFWNULQJIPYQAD-MRVPVSSYSA-N
    • SMILES: O=C1C2C=CC=CC=2C[C@H]1N

Computed Properties

  • Exact Mass: 147.068
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1
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